molecular formula C18H28N2O2S B8520006 4-(3-{Ethyl[3-(propylsulfanyl)propyl]amino}-2-hydroxypropoxy)benzonitrile CAS No. 123955-09-9

4-(3-{Ethyl[3-(propylsulfanyl)propyl]amino}-2-hydroxypropoxy)benzonitrile

Cat. No.: B8520006
CAS No.: 123955-09-9
M. Wt: 336.5 g/mol
InChI Key: BNIJSWPESWZPCF-UHFFFAOYSA-N
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Description

4-(3-{Ethyl[3-(propylsulfanyl)propyl]amino}-2-hydroxypropoxy)benzonitrile is a useful research compound. Its molecular formula is C18H28N2O2S and its molecular weight is 336.5 g/mol. The purity is usually 95%.
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Properties

CAS No.

123955-09-9

Molecular Formula

C18H28N2O2S

Molecular Weight

336.5 g/mol

IUPAC Name

4-[3-[ethyl(3-propylsulfanylpropyl)amino]-2-hydroxypropoxy]benzonitrile

InChI

InChI=1S/C18H28N2O2S/c1-3-11-23-12-5-10-20(4-2)14-17(21)15-22-18-8-6-16(13-19)7-9-18/h6-9,17,21H,3-5,10-12,14-15H2,1-2H3

InChI Key

BNIJSWPESWZPCF-UHFFFAOYSA-N

Canonical SMILES

CCCSCCCN(CC)CC(COC1=CC=C(C=C1)C#N)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

4.7 g of 4-[3-(ethylamino)-2-hydroxypropoxy]-benzonitrile, 4.5 g of 1-bromo-3-(propylthio)-propane and 5.8 g potassium carbonate were mixed in 50 ml isopropanol and refluxed over night. The mixture was filtrated and evaporated. The residual oil 8.3 g was separated by column chromatography. Yield 4.9 g of the title compound.
Name
4-[3-(ethylamino)-2-hydroxypropoxy]-benzonitrile
Quantity
4.7 g
Type
reactant
Reaction Step One
Name
1-bromo-3-(propylthio)-propane
Quantity
4.5 g
Type
reactant
Reaction Step One
Quantity
5.8 g
Type
reactant
Reaction Step One

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